Cas no 2172630-11-2 (2-{N-2-(dimethylamino)ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido}acetic acid)

• Product Name: 2-{N-2-(dimethylamino)ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido}acetic acid
• CAS No: 2172630-11-2
• MF: C₂₅H₂₉N₃O₅
• MW: 451.5148665905
• CID: 5760762
• PubChem ID: 165586031
• Update Time: 2025-05-19

2-{N-2-(dimethylamino)ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1527837
• 2172630-11-2
• 2-{N-[2-(dimethylamino)ethyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido}acetic acid
• 2-{N-2-(dimethylamino)ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido}acetic acid

• Inchi： 1S/C25H29N3O5/c1-27(2)14-15-28(16-24(30)31)23(29)12-7-13-26-25(32)33-17-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-12,22H,13-17H2,1-2H3,(H,26,32)(H,30,31)/b12-7+
• InChI Key： PBUUSQWVGPECNY-KPKJPENVSA-N
• SMILES： O(C(NC/C=C/C(N(CC(=O)O)CCN(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 451.21072103g/mol
• Monoisotopic Mass: 451.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-{N-2-(dimethylamino)ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido}acetic acid

Comprehensive Analysis of 2-{N-2-(dimethylamino)ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido}acetic acid (CAS No. 2172630-11-2)

The compound 2-{N-2-(dimethylamino)ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido}acetic acid (CAS No. 2172630-11-2) is a highly specialized Fmoc-protected amino acid derivative, widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a dimethylaminoethyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in pharmaceutical research and drug development. Researchers are increasingly focusing on this compound due to its potential applications in targeted drug delivery and biomaterial engineering.

In recent years, the demand for Fmoc-protected compounds like 2-{N-2-(dimethylamino)ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido}acetic acid has surged, driven by advancements in solid-phase peptide synthesis (SPPS). This method is pivotal for producing therapeutic peptides, which are gaining traction in treating conditions such as cancer, diabetes, and autoimmune diseases. The compound's Fmoc group ensures high yield and purity during synthesis, addressing one of the key challenges in peptide-based drug formulation.

Another critical aspect of CAS No. 2172630-11-2 is its role in bioconjugation techniques. The dimethylaminoethyl moiety enhances solubility and facilitates the attachment of peptide chains to other biomolecules, such as antibodies or nanoparticles. This property is particularly relevant in the development of next-generation biologics, where precise molecular targeting is essential. As the biopharmaceutical industry shifts toward personalized medicine, compounds like this are becoming indispensable tools for researchers.

The synthesis and application of 2-{N-2-(dimethylamino)ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido}acetic acid also align with the growing interest in green chemistry. Researchers are exploring eco-friendly solvents and catalysts to optimize its production, reducing environmental impact. This focus on sustainability resonates with global trends, as the scientific community prioritizes green synthesis methods to meet regulatory standards and reduce waste.

From a commercial perspective, the market for Fmoc-protected amino acid derivatives is expanding rapidly. Companies specializing in custom peptide synthesis and research reagents are investing heavily in high-purity versions of CAS No. 2172630-11-2. Its versatility in drug discovery and diagnostic applications makes it a sought-after product in both academic and industrial laboratories. Additionally, the rise of AI-driven drug design has further amplified its importance, as computational models increasingly rely on such building blocks for virtual screening and molecular docking studies.

In conclusion, 2-{N-2-(dimethylamino)ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido}acetic acid (CAS No. 2172630-11-2) represents a critical component in modern biochemical research. Its applications span from peptide therapeutics to biomaterials, reflecting its broad utility. As scientific advancements continue to unfold, this compound is poised to play an even more significant role in shaping the future of life sciences and pharmaceutical innovation.